Tert-butyl 4-(5-(4-fluorobenzoyl)pyrimidin-2-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[5-(4-fluorobenzoyl)pyrimidin-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H23FN4O3/c1-20(2,3)28-19(27)25-10-8-24(9-11-25)18-22-12-15(13-23-18)17(26)14-4-6-16(21)7-5-14/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: STHKEIHDQVYJME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=N2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN4O3
• Molecular Weight: 386.4 g/mol

Description

Tert-butyl 4-(5-(4-fluorobenzoyl)pyrimidin-2-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H23FN4O3 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Evaluation :

  • Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a similar compound, was synthesized and evaluated for its antibacterial and anthelmintic activities, demonstrating moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

• Chemical Structure and Synthesis Techniques :

  • The sterically congested piperazine derivative tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was synthesized using a modified Bruylants approach, highlighting the compound's unique chemistry (Gumireddy et al., 2021).

• Pharmacological Potential :

  • Conformationally constrained butyrophenones with various functional groups, including a 4-(p-fluorobenzoyl)piperidine moiety, were synthesized and evaluated as potential antipsychotic agents. These compounds showed selectivity for serotonin receptors, indicating their potential in psychopharmacology (Raviña et al., 2000).

• Molecular Structure Analysis :

  • The molecular structure of tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate, a related compound, was analyzed through X-ray diffraction, revealing insights into the compound's three-dimensional architecture and potential applications (Kulkarni et al., 2016).

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(5-bromopyrimidin-2-yl)piperazine-1-carboxylate (50 g, 146.2 mmol) in anhydrous THF (700 mL) was dropwise added n-BuLi (2.5 M in hexane, 70 mL, 175 mmol) at −78° C. under nitrogen. The mixture was stirred at −78° C. for 1 h, followed by the addition of a solution of 4-fluoro-N-methoxy-N-methylbenzamide (30 g, 163.9 mmol) in anhydrous THF (100 mL). After stirred at −78° C. for another 2 h, the reaction mixture was quenched with saturated aqueous NH4Cl (250 mL) and extracted with ethyl acetate (200 mL*3). The combined organic layers were dried over sodium sulfate, filtered and concentrated in vacuo. The residue was diluted with propan-2-ol (150 mL) and stirred at RT for 30 mins. The solid was collected via filtration, washed with propan-2-ol (100 mL) and petroleum ether (300 mL), and dried under vacuum to give the title compound (26 g, yield 46%) as a yellow solid. MS (ES+) C20H23FN4O3 requires: 386. found 331 [M−56+H]+; purity: 100% (UV214).